Cas no 2227706-59-2 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2227706-59-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6202309
• PubChem ID: 165590568
• Update Time: 2025-05-22

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate
• EN300-1637487
• 2227706-59-2

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(18)16-5-9(11(17)7-16)10-6-15(4)8-14-10/h6,8-9,11,17H,5,7H2,1-4H3/t9-,11+/m0/s1
• InChI Key： LZMNKLWZZUAWSB-GXSJLCMTSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1=CN(C)C=N1

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate

Recent Advances in the Study of rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate (CAS: 2227706-59-2)

The compound rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate (CAS: 2227706-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative, characterized by its imidazole and hydroxy functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

Recent synthetic methodologies have focused on optimizing the stereoselective preparation of this compound, given the importance of its (3R,4R) configuration for biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route with enhanced yield and enantiomeric purity, utilizing a novel chiral auxiliary approach. The researchers reported achieving >99% ee for the desired stereoisomer, a critical advancement for its application in pharmaceutical development.

Pharmacological investigations have revealed promising results regarding the compound's potential as a building block for kinase inhibitors. Molecular docking studies conducted by a research team at MIT (2024) showed that derivatives of this pyrrolidine scaffold exhibit strong binding affinity to specific protein kinases involved in inflammatory pathways. These findings were further supported by in vitro assays demonstrating nanomolar-level inhibition of target enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development.

The compound's stability and pharmacokinetic properties have also been the subject of recent research. A 2024 ADME (Absorption, Distribution, Metabolism, and Excretion) study published in Xenobiotica examined the metabolic fate of this molecule in various biological systems. The results indicated favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes, suggesting its suitability for further drug development optimization.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in Nuclear Medicine and Biology (2024) explored the use of carbon-11 labeled derivatives of this compound for positron emission tomography (PET) imaging. The researchers successfully demonstrated the compound's ability to cross the blood-brain barrier and selectively accumulate in target tissues, opening new possibilities for neurological disorder diagnostics.

Future research directions appear to be focusing on expanding the structural diversity of derivatives based on this core scaffold. Several pharmaceutical companies have included related compounds in their preclinical pipelines, targeting indications ranging from oncology to neurodegenerative diseases. The unique combination of its imidazole and pyrrolidine moieties provides a versatile platform for structure-activity relationship studies and further medicinal chemistry optimization.